Cas no 1858897-49-0 (1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine)

• Product Name: 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine
• CAS No: 1858897-49-0
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 5375322
• Update Time: 2025-10-21

1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (5-bromofuran-2-yl)-(3-methylsulfanylpyrrolidin-1-yl)methanone
• 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine

• Inchi： 1S/C10H12BrNO2S/c1-15-7-4-5-12(6-7)10(13)8-2-3-9(11)14-8/h2-3,7H,4-6H2,1H3
• InChI Key： PGPIVQUVVHDKOU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCC(SC)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine

Comprehensive Guide to 1-(5-Bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1858897-49-0)

1-(5-Bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1858897-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a furan ring substituted with a bromine atom and a pyrrolidine moiety with a methylsulfanyl group, is widely utilized as a key intermediate in the synthesis of biologically active molecules. Its unique structural attributes make it valuable for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in heterocyclic compounds like 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine stems from their diverse applications in medicinal chemistry. Researchers are increasingly exploring its potential in targeting diseases such as cancer, inflammation, and infectious diseases. The presence of the bromofuran group enhances its reactivity, making it a versatile building block for structure-activity relationship (SAR) studies. Additionally, the methylsulfanyl substituent contributes to improved pharmacokinetic properties, such as metabolic stability and membrane permeability.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1858897-49-0 has surged due to advancements in high-throughput screening (HTS) and combinatorial chemistry. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to accelerate their drug development programs. Its role in the synthesis of novel small-molecule therapeutics has positioned it as a critical component in modern drug discovery pipelines.

From a synthetic chemistry perspective, 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine offers several advantages. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility allows researchers to introduce a wide range of substituents, enabling the rapid generation of compound libraries for biological evaluation. Moreover, the pyrrolidine scaffold is a privileged structure in medicinal chemistry, often associated with improved bioavailability and target binding affinity.

The compound’s stability under standard laboratory conditions makes it a practical choice for industrial-scale synthesis. Proper storage in a cool, dry environment ensures its longevity, and handling precautions should align with general laboratory safety protocols. As the pharmaceutical industry continues to prioritize fragment-based drug design (FBDD), intermediates like 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine are expected to remain in high demand.

In conclusion, 1-(5-bromofuran-2-carbonyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1858897-49-0) is a pivotal compound in contemporary drug discovery. Its structural features, synthetic versatility, and applicability in diverse therapeutic areas underscore its importance in the chemical and pharmaceutical industries. Researchers and suppliers alike should stay informed about the latest developments surrounding this compound to leverage its full potential in innovative scientific endeavors.